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Compound of Interest

Compound Name: 4-Phenoxyoxolan-3-one

CAS No.: 2375260-80-1

Cat. No.: B2771452

Get Quote

Executive Summary
In modern drug discovery and complex library synthesis, functionalized oxygen heterocycles

serve as critical scaffolds. Among these, 4-Phenoxyoxolan-3-one (also known as 4-

phenoxydihydrofuran-3(2H)-one) represents a highly versatile, yet underexplored, α-aryloxy

ketone embedded within a tetrahydrofuran (oxolane) core. This whitepaper provides an in-

depth mechanistic analysis of its physicochemical properties, divergent synthetic pathways,

and unique reactivity profiles. By leveraging donor-acceptor cyclopropane intermediates and

organotitanium chemistry, researchers can utilize this building block for the rapid assembly of

complex pharmaceutical libraries.

Physicochemical Profiling & Structural Analysis
Understanding the baseline properties of 4-Phenoxyoxolan-3-one is essential for predicting its

behavior in both synthetic workflows and biological environments. The compound features a

highly polarized ketone adjacent to an electron-withdrawing phenoxy group, which significantly

lowers the pKa of the α-protons and increases the electrophilicity of the carbonyl carbon.

Below is a summary of its core quantitative data,[1]:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2771452#bc-rfq
https://www.benchchem.com/product/b2771452/docs?utm_src=pdf-body#advanced-chemical-profiling-and-synthetic-methodologies-of-4-phenoxyoxolan-3-one
https://www.benchchem.com/product/b2771452/docs?utm_src=pdf-body#advanced-chemical-profiling-and-synthetic-methodologies-of-4-phenoxyoxolan-3-one
https://www.bldpharm.com/products/7699-83-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2771452?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description

IUPAC Name 4-Phenoxyoxolan-3-one

Common Synonyms
4-Phenoxydihydrofuran-3(2H)-one; 4-

phenoxytetrahydrofuran-3-one

CAS Registry Number 2375260-80-1

Molecular Formula C₁₀H₁₀O₃

Molecular Weight 178.19 g/mol

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 3

Rotatable Bonds 2

Core Structural Motif α-Aryloxy cyclic ketone

Synthetic Methodologies: The Donor-Acceptor
Cyclopropane Route
The direct functionalization of oxolane rings often suffers from poor regiocontrol and over-

oxidation[2]. To circumvent this, state-of-the-art methodologies employ the intramolecular

cyclopropanation of vinylogous carbonates. This generates a donor-acceptor

cyclopropafuranone (DAC) intermediate, which can be cleaved with absolute regiocontrol[3].

The push-pull electronic effect within the DAC allows for the selective cleavage of specific

cyclopropane bonds depending on the nucleophile used. When treated with phenol under

Lewis acidic conditions, the ring opens divergently to yield the 4-phenoxyoxolan-3-one
architecture[3].
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Workflow for the divergent synthesis of 4-phenoxyoxolan-3-one via DAC intermediates.

Reactivity Profile: Organotitanium-Mediated C-O
Cleavage
The α-aryloxy C-O bond is notoriously robust, making it a stable linkage in drug design.

However, for late-stage functionalization or traceless linker strategies, selective cleavage of this

bond is required.

Recent advances in organometallic chemistry demonstrate that Ti(II) synthons, specifically

Titanocene bis(trimethylsilyl)acetylene (Cp2Ti[η²-(CSiMe3)2]), can achieve ambient-

temperature carbon-oxygen bond cleavage of α-aryloxy ketones[4],[5]. The highly oxophilic

titanium center undergoes oxidative addition into the C-O bond, forming a stable Ti(IV) enolate

aryloxide complex. This intermediate can then be selectively protonolyzed to yield the

functionalized oxolane while preserving the Ti-aryloxide bond for catalyst recycling[4].
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Mechanistic pathway of ambient-temperature α-aryloxy C-O bond cleavage by Ti(II).

Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are designed as self-

validating systems, integrating in-process analytical controls and explicit mechanistic causality.

Protocol A: Synthesis of 4-Phenoxyoxolan-3-one via
DAC Ring Opening
Objective: Regioselective cleavage of a donor-acceptor cyclopropafuranone to yield the target

α-aryloxy ketone.

Catalyst Preparation & Initiation:

Action: Dissolve the vinylogous carbonate diazo precursor in anhydrous toluene. Add 5

mol% Cu(acac)2 and heat to 80°C under an inert argon atmosphere[3].

Causality:Cu(acac)2 is specifically selected over highly active rhodium catalysts (e.g.,

Rh2(OAc)4) because its moderate electrophilicity tightly regulates the carbene

intermediate. This suppresses unwanted intermolecular dimerization and forces the

intramolecular [2+1] cycloaddition to form the DAC[3].
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In-Process Validation: Monitor the reaction via FTIR spectroscopy. The initiation phase is

complete when the strong, characteristic diazo stretch at ~2100 cm⁻¹ is entirely depleted.

Regioselective Nucleophilic Cleavage:

Action: Cool the mixture to room temperature. Introduce 1.2 equivalents of phenol followed

by a catalytic amount of BF3·OEt2.

Causality: The DAC possesses highly polarized C-C bonds due to the push-pull effect of

the oxygen heteroatoms. The Lewis acid (BF3·OEt2) coordinates to the cyclopropyl

ketone, further activating it. This directs the phenoxide nucleophile to attack the least

sterically hindered, most electrophilic carbon, cleanly breaking the cyclopropane ring to

yield the 4-phenoxyoxolan-3-one architecture[3].

In-Process Validation: Perform crude ¹H NMR. Successful ring opening is confirmed by the

complete disappearance of the high-field cyclopropane multiplets (0.8–1.5 ppm) and the

emergence of distinct oxolane methylene/methine signals (3.8–4.6 ppm).

Protocol B: Ambient-Temperature C-O Bond Cleavage
Objective: Chemoselective cleavage of the α-aryloxy ketone bond using a Ti(II) synthon.

Titanocene Insertion:

Action: In a nitrogen-filled glovebox, dissolve 4-phenoxyoxolan-3-one in anhydrous THF.

Slowly add 1.0 equivalent of Cp2Ti[η²-(CSiMe3)2][4].

Causality: The α-aryloxy C-O bond is typically resistant to mild cleavage. However, the

Ti(II) complex is highly oxophilic, electron-rich, and sterically accessible. It readily

undergoes oxidative addition into the C-O bond at ambient temperature, driven

thermodynamically by the formation of a highly stable Ti(IV) enolate aryloxide complex[4],

[5].

In-Process Validation: The reaction mixture will exhibit a rapid, distinct colorimetric shift

from dark brown/red (characteristic of the Ti(II) species) to a lighter orange/yellow

(indicating the Ti(IV) complex).

Selective Protonolysis:
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Action: Treat the intermediate complex with 1.0 equivalent of [HNEt3]BPh4[4].

Causality: A carefully calibrated weak acid is mandatory. Strong aqueous acids would

indiscriminately cleave all Ti-O bonds. [HNEt3]BPh4 selectively protonates the more basic

enolate ligand, releasing the functionalized oxolane while preserving the robust Ti-

aryloxide bond for subsequent transmetalation or catalyst recycling[4].

In-Process Validation: ¹³C NMR analysis will validate the cleavage via the disappearance

of the titanium-bound enolate carbon signal (~160 ppm) and the regeneration of the

ketone carbonyl resonance (~214 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2771452/docs#advanced-chemical-profiling-and-
synthetic-methodologies-of-4-phenoxyoxolan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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